4-{4-allyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine

• IUPAC Name: 4-[5-[(3-methylphenyl)methylsulfanyl]-4-prop-2-enyl-1,2,4-triazol-3-yl]pyridine
• InChI: InChI=1S/C18H18N4S/c1-3-11-22-17(16-7-9-19-10-8-16)20-21-18(22)23-13-15-6-4-5-14(2)12-15/h3-10,12H,1,11,13H2,2H3
• InChI Key: ZCUCGFZMOGWBEO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CSC2=NN=C(N2CC=C)C3=CC=NC=C3
• Molecular Formula: C18H18N4S
• Molecular Weight: 322.4 g/mol

Description

4-{4-allyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a heterocyclic organic compound that contains a pyridine ring and a triazole ring. It is also known by its chemical name, AM251.

Mechanism of Action

The mechanism of action of 4-{4-allyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine involves its binding to the CB1 receptor in the brain. This binding blocks the activity of the receptor and prevents the activation of downstream signaling pathways. This results in a reduction in the release of neurotransmitters such as dopamine and serotonin, which are involved in various neurological processes.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied extensively in animal models. It has been found to produce a range of effects such as reduced anxiety, decreased locomotor activity, and decreased food intake. It has also been found to have potential therapeutic applications in the treatment of various neurological conditions such as epilepsy, Parkinson's disease, and multiple sclerosis.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-{4-allyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine in lab experiments is its high selectivity for the CB1 receptor. This makes it an important tool for studying the role of the CB1 receptor in various neurological conditions. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 4-{4-allyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine. One of the most promising areas of research is in the development of new therapeutic applications for this compound. It has been found to have potential applications in the treatment of various neurological conditions such as epilepsy, Parkinson's disease, and multiple sclerosis. Another area of research is in the development of new analogs of this compound with improved solubility and selectivity for the CB1 receptor. Finally, there is a need for further research on the long-term effects of this compound on the brain and other physiological systems.

Scientific Research Applications

4-{4-allyl-5-[(3-methylbenzyl)thio]-4H-1,2,4-triazol-3-yl}pyridine has been studied extensively for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the field of neuroscience. It has been found to act as a selective antagonist of the CB1 cannabinoid receptor, which is involved in various physiological and pathological processes in the brain. This makes it an important tool for studying the role of the CB1 receptor in various neurological conditions such as anxiety, depression, and addiction.